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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7

Cat. No.: S572507

MEGA-10 Key Properties for Troubleshooting

Understanding these basic properties is crucial for diagnosing solubility problems.

Property Specification Relevance to Solubility

Chemical Name N-Decanoyl-N- Identifies the non-ionic detergent in use.
methylglucamine [1] [2]

CAS Number 85261-20-7 [1] [2] [3] Ensures correct compound identification for
literature searches.

Molecular Formula C17H35NOg [1] [2] [3] Confirms molecular structure.
Molecular Weight 349.46 g/mol [1] [2] Essential for accurate molarity calculations.
Physical Form White to Off-White powder  Physical characteristic for visual inspection.
[1][2]
Critical Micelle 6-7 mM (20-25°C) [2] The concentration above which micelles form.
Concentration (CMC) Working above the CMC is vital for effective
function.
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Property Specification Relevance to Solubility

Reported Solubility in ~10 mg/mL (approx. 28-29  This is well above the CMC, indicating good

Water mM at 20°C) [1] water solubility at room temperature.
Reported Solubility in ~50 mg/mL [1] Suggests methanol as a potential solvent for
Methanol stock solutions if water fails.

Troubleshooting Guide & FAQs

Here are common issues and detailed protocols to resolve them.

FAQ 1: Why won't my MEGA-10 powder dissolve completely in
my aqueous buffer?

Potential Causes and Solutions:

e Cause A: Concentration Below CMC. While the chemical is soluble to at least 10 mg/mL, solutions

near or below the CMC (6-7 mM, or ~2.1-2.4 mg/mL) can behave differently.

¢ Solution: Confirm that your working concentration is above 7 mM. For solubilizing membrane

proteins, concentrations of 10-20 mM are often used [3].

e Cause B: Purity of Reagent. Impurities like decanoic acid or N-methylglucamine can interfere with

solubility and function [1].

¢ Solution: Source high-purity MEGA-10 (=98%) from reputable suppliers [1] [2]. If impurities are

suspected, the following purification protocol can be used [1]:

o Grind the solid with diethyl ether, then with petroleum ether.

o Dry the solid over P,0Os.

o Recrystallize twice by dissolving in a minimal volume of methanol and adding diethyl ether.
o Dry the crystals in a vacuum to constant weight.
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e Cause C: Solution Conditions.

¢ Solution: Gently warm the solution (do not boil) while stirring. Ensure the buffer is at a neutral or

slightly basic pH, as extreme pH levels might affect the amide bond.

FAQ 2: My MEGA-10 solution worked before but now gives
inconsistent results. What could be wrong?

Potential Causes and Solutions:
e Cause A: Storage Issues. Improper storage can lead to degradation or contamination.

¢ Solution: Store the MEGA-10 powder as recommended by the supplier, typically at 2-8°C [2]. Aliquot

solutions to avoid repeated freeze-thaw cycles and microbial contamination.
¢ Cause B: Interaction with Buffer Components.

¢ Solution: The presence of high salt concentrations or other detergents can alter the CMC and behavior

of MEGA-10 [3]. Re-prepare a fresh solution in a simple buffer like Tris-HCI to isolate the issue.

FAQ 3: How can | prepare a stock solution for optimal use in
membrane protein solubilization?

Detailed Protocol:

e Calculate: Determine the mass of MEGA-10 needed for a 50-100 mM stock solution in water or
your desired buffer. This is well above the CMC and simplifies dilution.

e Dissolve: Add the pre-warmed (37°C) solvent to the powder and mix gently by inversion or slow
stirring. Avoid vortexing, which can cause excessive foaming.

¢ Clarify: If the solution is not clear, pass it through a 0.22 um filter. This sterilizes the solution and
removes any undissolved particulates.

¢ Aliquot and Store: Divide the stock solution into single-use aliquots and store at 2-8°C [2] or -20°C
for long-term storage.

This workflow for preparing a stock solution can be visualized in the following diagram:
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Key Experimental Considerations

¢ Lysis Buffer Optimization: For membrane protein extraction, MEGA-10 is often used in combination
with other detergents like SDS for optimal results [3]. You may need to empirically determine the best
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ratio and concentration for your specific protein.

e Handling Precautions: Always refer to the Safety Data Sheet (SDS). When handling the powder,
use appropriate personal protective equipment (PPE) such as gloves, eyeshields, and an N95
respirator [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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